Cas no 62452-21-5 (2(1H)-Quinolinone, 3-ethenyl-4-methyl-6-nitro-)
62452-21-5 structure
Product Name:2(1H)-Quinolinone, 3-ethenyl-4-methyl-6-nitro-
CAS No:62452-21-5
MF:C12H10N2O3
MW:230.21940279007
CID:444455
PubChem ID:12320715
Update Time:2025-04-19
2(1H)-Quinolinone, 3-ethenyl-4-methyl-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinolinone, 3-ethenyl-4-methyl-6-nitro-
- 3-ethenyl-4-methyl-6-nitro-1H-quinolin-2-one
- 3-Ethenyl-4-methyl-6-nitroquinolin-2(1H)-one
- 62452-21-5
- DTXSID30488493
-
- Inchi: 1S/C12H10N2O3/c1-3-9-7(2)10-6-8(14(16)17)4-5-11(10)13-12(9)15/h3-6H,1H2,2H3,(H,13,15)
- InChI Key: NOZQHZUIFSOWEJ-UHFFFAOYSA-N
- SMILES: O=C1C(C=C)=C(C)C2C=C(C=CC=2N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 230.0692
- Monoisotopic Mass: 230.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- PSA: 72.24
2(1H)-Quinolinone, 3-ethenyl-4-methyl-6-nitro- Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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